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Compound of Interest

Compound Name: 4-Methylstilbene

Cat. No.: B3023078 Get Quote

This guide provides a comprehensive overview of the key spectroscopic data for 4-
Methylstilbene (C₁₅H₁₄), a significant compound in photochemical research and materials

science. The following sections detail its characterization by ¹H Nuclear Magnetic Resonance

(NMR), ¹³C NMR, and Mass Spectrometry (MS), offering valuable reference data for

researchers, scientists, and professionals in drug development.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a primary technique for the structural elucidation of 4-Methylstilbene,

providing detailed information about the hydrogen and carbon framework of the molecule.

The ¹H NMR spectrum of (E)-4-Methylstilbene provides distinct signals for the methyl, vinylic,

and aromatic protons. The data presented was acquired on a 500 MHz spectrometer using

deuterated chloroform (CDCl₃) as the solvent.[1][2]
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Proton Type
Chemical Shift

(δ, ppm)
Multiplicity

Coupling

Constant (J,

Hz)

Number of

Protons

Methyl (-CH₃) 2.40 Singlet (s) N/A 3H

Vinylic (=CH) 7.08 - 7.16 Multiplet (m) N/A 2H

Aromatic (C₆H₄) 7.21 Doublet (d) 7.9 2H

Aromatic (C₆H₅) 7.29 Triplet (t) 7.2 1H

Aromatic (C₆H₅) 7.40 Triplet (t) 7.7 2H

Aromatic (C₆H₄) 7.46 Doublet (d) 8.3 2H

Aromatic (C₆H₅) 7.55 Doublet (d) 8.3 2H

The ¹³C NMR spectrum complements the proton data, identifying the unique carbon

environments within the molecule. The chemical shifts are influenced by the electronic density

around each nucleus, providing a complete map of the carbon skeleton.[1][3]

Carbon Type Chemical Shift (δ, ppm)

Methyl (-CH₃) 20.8

Vinylic & Aromatic (CH) 125.9

Vinylic & Aromatic (CH) 126.9

Vinylic & Aromatic (CH) 127.2

Vinylic & Aromatic (CH) 128.1

Vinylic & Aromatic (CH) 128.2

Vinylic & Aromatic (CH) 128.9

Quaternary (C) 134.1

Quaternary (C) 137.0
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Mass Spectrometry (MS)
Mass spectrometry is a powerful technique for confirming the molecular weight and assessing

the purity of 4-Methylstilbene. Gas Chromatography-Mass Spectrometry (GC-MS) is

commonly employed for this purpose.[3]

Parameter Value Reference

Molecular Formula C₁₅H₁₄ [4][5]

Molecular Weight 194.27 g/mol [6][7]

Exact Mass 194.10955 g/mol [5][6]

Primary Ion [M]⁺ at m/z 194 Inferred

Experimental Protocols
The data presented in this guide is typically acquired using standard analytical methodologies.

NMR Sample Preparation: A sample of 5-10 mg of 4-Methylstilbene is dissolved in

approximately 0.5-0.7 mL of a deuterated solvent, such as chloroform-d (CDCl₃).[8]

Tetramethylsilane (TMS) is often used as an internal standard for chemical shift referencing.[8]

The spectra are then recorded on a high-resolution NMR spectrometer (e.g., 400 or 500 MHz).

[1][2]

Gas Chromatography-Mass Spectrometry (GC-MS): For GC-MS analysis, a diluted solution of

the compound is injected into the gas chromatograph. The GC column separates the

components of the sample before they enter the mass spectrometer, which ionizes and detects

the molecules to confirm identity and purity.[3]

Visualization of Analytical Workflow
The following diagram illustrates the general workflow for the spectroscopic analysis of a

chemical compound like 4-Methylstilbene.
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Workflow for Spectroscopic Analysis of 4-Methylstilbene
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Caption: General workflow for spectroscopic analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to the Spectroscopic Analysis of 4-
Methylstilbene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3023078#4-methylstilbene-spectroscopic-data-1h-
nmr-13c-nmr-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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